Synthesis and thermal responsiveness of self-assembled gold nanoclusters†

Chemical Communications Pub Date: 2010-08-10 DOI: 10.1039/C0CC01829E

Abstract

A simple and versatile approach was developed to generate hierarchical assemblies of ultra-small gold nanocluster thin films using the combination of galvanic reaction and a block copolymer coordinated with gold complex. Variation of the temperature allows effective control over the optical response of these stimuli-responsive organic-nanocluster hybrid structures.

Graphical abstract: Synthesis and thermal responsiveness of self-assembled gold nanoclusters
Synthesis and thermal responsiveness of self-assembled gold nanoclusters†
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